Cas no 38620-77-8 (Filipin II)

• Product Name: Filipin II
• CAS No: 38620-77-8
• MF: C₃₅H₅₈O₁₀
• MW: 638.829032421112
• CID: 2073015
• PubChem ID: 137699620
• Update Time: 2025-06-14

Filipin II Chemical and Physical Properties

Names and Identifiers

• Filipin II
• (3R,4S,6S,8S,10R,12R,14R,16S,17Z,19Z,21Z,23Z,25Z,27S,28R)-3-hexyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• 38620-77-8
• CHEBI:219773
• (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-3-hexyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• Filipin III, 1'-deoxy-
• CHEMBL5200799

• Inchi： 1S/C35H58O10/c1-4-5-6-13-16-31-34(43)23-30(40)21-28(38)19-26(36)18-27(37)20-29(39)22-33(42)24(2)15-12-10-8-7-9-11-14-17-32(41)25(3)45-35(31)44/h7-12,14-15,17,25-34,36-43H,4-6,13,16,18-23H2,1-3H3
• InChI Key： YMIXNQVKVPYZHL-UHFFFAOYSA-N
• SMILES： CCCCCCC1C(=O)OC(C)C(O)C=CC=CC=CC=CC=C(C)C(O)CC(O)CC(O)CC(O)CC(O)CC(O)CC1O

Computed Properties

• Exact Mass: 638.403
• Monoisotopic Mass: 638.403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 958
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188A^2
• XLogP3: 3.168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on Filipin II

Exploring the Multifaceted Applications of Filipin II (CAS No. 38620-77-8) in Modern Research

Filipin II (CAS No. 38620-77-8) is a naturally occurring polyene macrolide antibiotic derived from Streptomyces filipinensis. This compound has garnered significant attention in biochemical and pharmacological research due to its unique ability to bind sterols, particularly cholesterol, making it an invaluable tool for studying membrane dynamics and lipid-protein interactions. Researchers frequently search for "Filipin II cholesterol binding mechanism" or "CAS 38620-77-8 applications," reflecting its relevance in contemporary studies on cellular membranes and metabolic disorders.

The structural complexity of Filipin II features a conjugated pentaene system, which contributes to its fluorescent properties when interacting with sterols. This characteristic has led to its widespread use as a histochemical stain for detecting cholesterol accumulation in tissues—a critical technique in atherosclerosis and Niemann-Pick disease research. Recent publications highlight its utility in "lipid raft visualization" and "membrane permeability studies," addressing current scientific inquiries about neurodegenerative diseases and drug delivery systems.

In the context of antifungal research, Filipin II demonstrates selective activity against sterol-containing fungi by disrupting membrane integrity. While not clinically used due to toxicity concerns, it serves as a model compound for developing novel antimicrobial agents. The search terms "Filipin II vs. Amphotericin B" and "natural antifungal compounds" underscore comparative interest among pharmacologists exploring alternatives to conventional therapies.

Advancements in microscopy techniques have revitalized interest in Filipin II (CAS No. 38620-77-8). Super-resolution imaging studies leverage its fluorescence to investigate lipid bilayer organization, addressing trending topics like "nanodomain formation" and "membrane asymmetry." These applications align with the growing demand for tools to study exosome biogenesis and extracellular vesicle communication—key areas in cancer and immunology research.

From a technical perspective, handling Filipin II requires protection from light and oxidation due to its polyene structure. Researchers often inquire about "Filipin II solubility" (DMSO or ethanol) and "stability conditions," reflecting practical considerations for experimental design. Recent protocol optimizations suggest improved detection sensitivity when combined with cyclodextrin complexes—a solution to its inherent aqueous insolubility.

The compound's mechanism continues to inspire biomimetic research, particularly in designing sterol-sensing probes for diagnostic applications. Emerging studies explore its potential in "cholesterol homeostasis monitoring" and "atherosclerotic plaque imaging," responding to the global health burden of cardiovascular diseases. Such interdisciplinary applications demonstrate how Filipin II bridges fundamental biochemistry with translational medicine.

Quality control remains paramount when working with Filipin II (CAS No. 38620-77-8). Analytical methods like HPLC-UV and LC-MS are frequently discussed in forums about "purity assessment of polyene antibiotics." Batch-to-batch variability in commercial preparations necessitates rigorous characterization—a point emphasized in recent publications on natural product standardization.

In summary, Filipin II exemplifies how classic natural products continue to enable cutting-edge science. Its dual role as a research tool and template for drug development ensures sustained relevance, particularly in addressing modern challenges like antibiotic resistance and metabolic syndrome. The persistent search volume for terms like "Filipin II protocol optimization" and "38620-77-8 supplier" confirms its indispensable status in life science laboratories worldwide.